N-{[5-(tetrahydro-2-furanyl)-1,2,4-oxadiazol-3-yl]methyl}-1-benzothiophene-5-carboxamide

• IUPAC Name: N-[[5-(oxolan-2-yl)-1,2,4-oxadiazol-3-yl]methyl]-1-benzothiophene-5-carboxamide
• InChI: InChI=1S/C16H15N3O3S/c20-15(11-3-4-13-10(8-11)5-7-23-13)17-9-14-18-16(22-19-14)12-2-1-6-21-12/h3-5,7-8,12H,1-2,6,9H2,(H,17,20)
• InChI Key: DRVVKVIUTCPRIT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C2=NC(=NO2)CNC(=O)C3=CC4=C(C=C3)SC=C4
• Molecular Formula: C16H15N3O3S
• Molecular Weight: 329.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "N-{[5-(tetrahydro-2-furanyl)-1,2,4-oxadiazol-3-yl]methyl}-1-benzothiophene-5-carboxamide" often involves multi-component reactions and the use of catalysts. For example, N-aryl-2-methyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3,5-benzoxadiazocine-11-carboxamides were synthesized through three-component reactions involving N-aryl-3-oxobutanamides, salicylaldehyde, and urea in the presence of NaHSO4 as a catalyst (Gein et al., 2017).

Molecular Structure Analysis

The molecular structure of such compounds is typically confirmed through various spectroscopic methods, including IR and NMR spectroscopy, and sometimes X-ray diffraction studies. For instance, the structure of 2-(furan-2-yl)benzo[e][1,3]benzothiazole, a related compound, was established through spectral analysis and X-ray diffraction (Aleksandrov & El’chaninov, 2017).

Chemical Reactions and Properties

These compounds often undergo various chemical reactions, including electrophilic substitution reactions such as nitration, bromination, formylation, and acylation. For example, N-(1-Naphthyl)furan-2-carboxamide, a compound with a similar structure, was subjected to these types of reactions (Aleksandrov & El’chaninov, 2017).

Physical Properties Analysis

The physical properties of such compounds, including their crystallization and molecular conformations, are important for understanding their behavior. For example, the crystal structure of a related compound, 2-(thiophen-2-yl)-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)ethenyl]benzamide, was studied, revealing details about its hydrogen bonds and π···π interactions (Sharma et al., 2016).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it’s being studied as a potential drug, future research could focus on optimizing its structure to improve its efficacy and reduce any potential side effects.